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The table below summarizes key experimental findings on the performance of imazalil compared to other

fungicides, primarily from a study on controlling citrus green mold caused by Penicillium digitatum [1].

Typical .
. . Key Efficacy Noted o
Fungicide Application L Noted Limitations
Findings Advantages
Context
Imazalil Postharvest Highly effective Well-established Resistance issues
control of citrus  against sensitive use; high efficacy with some fungal
green mold [2].  isolates; mixtures with  in mixtures. isolates [1].
pyrimethanil were the
most effective for
decay control [1].
Fludioxonil Postharvest Very high efficacy at High efficacy and Efficacy decreases
fungicide [1]. early application strong anti- as the time between
timings; excellent anti-  sporulation effect; infection and
sporulation activity [1].  performs well in application increases
mixtures. [1].
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Typical
Fungicide Application

Context
Azoxystrobin  Postharvest

fungicide [1].

Pyrimethanil  Postharvest

fungicide [1].

Key Efficacy
Findings

Very high efficacy at
early application
timings; excellent anti-
sporulation activity [1].

Showed the highest
level of green mold
control in lab studies
when applied 9-21
hours after inoculation

[1].

Noted
Advantages

High efficacy and
strong anti-
sporulation effect;
performs well in
mixtures.

Effective with a
longer application
window post-
inoculation.

Experimental Data and Protocols

Noted Limitations

Efficacy decreases
as the time between
infection and
application increases

[1].

The least effective
fungicide in
suppressing
sporulation; lower
efficacy when mixed
into fruit coating [1].

The comparative data in the table above is largely derived from a specific laboratory and packingline study.

Here are the methodological details:

¢ Pathogen and Inoculation: The experiments used lemon fruit wound-inoculated with isolates of
Penicillium digitatum that were either sensitive or resistant to imazalil and thiabendazole [1].

¢ Fungicide Application: Aqueous fungicide solutions were applied at varying times (e.g., 9 to 21
hours) after inoculation. Researchers also tested application by mixing fungicides into a commercial

fruit coating [1].

¢ Measured Outcomes: The primary outcomes were the incidence of green mold decay and the
anti-sporulation activity of the fungicides, meaning their ability to prevent the fungus from producing
new spores on decaying fruit [1].

Application and Formulation Considerations

The effectiveness of these fungicides can be significantly influenced by application methods:

e Application Timing is Critical: The efficacy of fludioxonil and azoxystrobin was very high when
applied soon after inoculation but decreased as the time after inoculation increased. Pyrimethanil
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showed high efficacy even at later application timings (9-21 hours post-inoculation) [1].

e Aqueous vs. Coating Application: The efficacy of all tested fungicides was significantly lower when
mixed into a packing fruit coating compared to applications as an aqueous solution or in a storage
coating [1].

e Mixtures as a Superior Strategy: Mixtures of fungicides were a central focus of the research.
Azoxystrobin-fludioxonil mixtures were significantly more effective than single-fungicide treatments.
Furthermore, mixtures of imazalil with pyrimethanil were identified as the most effective strategy
for controlling decay [1].

Mechanism of Action and Safety

¢ Mechanism: Imazalil belongs to the conazole group (also known as Demethylation Inhibitors -
DMIs). These fungicides target the CYP51 enzyme (14a-demethylase) in the ergosterol biosynthetic
pathway of fungi. Disrupting this pathway impairs the formation of the fungal cell membrane [2].

e Safety and Environmental Concerns: Some conazole fungicides have been investigated for
potential endocrine-disrupting effects [3]. Additionally, their persistence in the environment is a
concern, leading to research on methods for their removal from water systems [4].

High-Throughput Efficacy Screening

For researchers developing new fungicides, high-throughput methodologies are crucial. The following
diagram illustrates a generalized workflow for screening fungicide efficacy against oomycete pathogens,

adapted from recent methodological research [5].
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Interpret Efficacy Results

Click to download full resolution via product page

This workflow highlights critical steps where protocol choices impact results. Inoculum selection is a key
decision; sporangia are often preferred over zoospores from axenic cultures for better reproducibility [5].
Standardized inoculum concentration is essential for consistent absorbance readings in optical density
(OD) measurements [5]. Finally, appropriate statistical analysis is crucial, as traditional parametric tests

require specific assumptions, and data transformation can complicate result interpretation [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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